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An In-depth Technical Guide to Reactive Black 39

Introduction
Reactive Black 39 (RB39) is a significant member of the reactive dye class, a group of colored

organic compounds that form a covalent bond with the substrate they are coloring.[1] This

characteristic imparts high wash fastness to the dyed materials, making reactive dyes,

including RB39, highly popular in the textile industry.[2] This technical guide provides a

comprehensive overview of Reactive Black 39, encompassing its historical context, chemical

and physical properties, synthesis, industrial applications, environmental impact, and

degradation methodologies. The content is tailored for researchers, scientists, and

professionals in drug development who may encounter this dye in various contexts, from textile

effluent analysis to its use as a biological stain.

Historical Context of Reactive Dyes
The journey of reactive dyes began in the mid-20th century, revolutionizing the textile dyeing

industry. The first reactive dyes were commercialized in 1956 by Imperial Chemical Industries

(ICI).[1][3] This innovation was the culmination of research that started with the discovery in

1923 that certain dyes could react with wool fibers.[3] The key breakthrough came in 1954

when researchers at ICI found that dichlorotriazine dyes could form strong covalent bonds with

cellulose fibers under alkaline conditions.[3][4] This led to the launch of the Procion range of

dyes.[3] Following this, other chemical companies like Ciba and Hoechst introduced their own

reactive dye brands, Cibacron and Remazol, respectively, in 1958.[3][4] The development of
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reactive dyes has continued over the decades, with a focus on improving fixation efficiency and

reducing environmental impact.

Chemical and Physical Properties
Reactive Black 39 is a double azo dye, which accounts for its deep black color.[5] As a

reactive dye, its molecular structure contains reactive groups that can form covalent bonds with

hydroxyl or amino groups in fibers like cotton.

Table 1: Chemical and Physical Properties of Reactive Black 39

Property Value Reference

C.I. Name Reactive Black 39 [5]

CAS Number 68259-02-9 [6]

Molecular Formula C₂₅H₁₄ClN₁₀Na₅O₁₆S₅ [5]

Molecular Weight 1021.16 g/mol [5][7]

Appearance Black Powder [7]

Solubility in Water > 300 g/L [7]

Insolubility in Water ≤ 0.02% [7]

Synthesis of Reactive Black 39
The synthesis of Reactive Black 39 is a multi-step process involving diazotization and

coupling reactions, which are common in the manufacturing of azo dyes.

General Synthesis Pathway
The manufacturing process for Reactive Black 39 involves the following key steps:

Diazotization: 2,4-Diaminobenzenesulfonic acid and 2-Aminobenzene-1,4-disulfonic acid are

diazotized.[5][8]
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Coupling: The resulting diazonium salts are then coupled with 4-Amino-5-

hydroxynaphthalene-2,7-disulfonic acid under both alkaline and acidic conditions.[5][8]

Condensation: The product from the coupling reaction is condensed with 2,4,6-Trichloro-

1,3,5-triazine.[5][8]

Ammoniation: The final step is ammoniation to yield Reactive Black 39.[5][8]

Starting Materials

Reaction Steps Final Product

2,4-Diaminobenzenesulfonic acid Diazotization

2-Aminobenzene-1,4-disulfonic acid

4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid

Coupling (Alkaline & Acidic)

2,4,6-Trichloro-1,3,5-triazine

Condensation Ammoniation Reactive Black 39

Click to download full resolution via product page

Caption: Synthesis pathway of Reactive Black 39.

Detailed Experimental Protocol for Azo Dye Synthesis
(General)
The following is a general protocol for the synthesis of reactive dyes, which can be adapted for

the synthesis of Reactive Black 39.

1. Diazotization of an Aromatic Amine:
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Dissolve the aromatic amine (e.g., 2-amino-5-(2-sulfooxy) ethyl sulfonyl) benzene sulfonic

acid) in ice-chilled water.[9]

Add hydrochloric acid and cool the mixture to 0-5°C using an ice bath.[9][10]

Slowly add a solution of sodium nitrite (NaNO₂) while maintaining the low temperature.[9][10]

Stir the mixture for an extended period (e.g., 90 minutes) and verify the completion of the

reaction using a starch-iodide test.[9]

2. Coupling Reaction:

Prepare a solution of the coupling component (e.g., 7-amino-4-hydroxy naphthalene-2-

sulfonic acid) in water.[9]

Adjust the pH of the coupling component solution to be alkaline (pH 8-9) by adding sodium

carbonate.[10]

Slowly add the diazonium salt solution to the coupling component solution while maintaining

a low temperature and alkaline pH.[10]

Stir the reaction mixture until the coupling is complete.

3. Isolation and Purification:

Salt out the synthesized dye by adding sodium chloride to the reaction mixture.[10]

Filter the precipitated dye and wash it with a saturated sodium chloride solution.[10]

Dry the dye in an oven at 60-80°C.[10]

Industrial Applications
The primary application of Reactive Black 39 is in the textile industry for dyeing cellulosic

fibers such as cotton and viscose.[7][11] Its high water solubility and the formation of covalent

bonds with the fabric result in excellent wash fastness and vibrant, long-lasting color.[7] It is

suitable for various dyeing processes, including exhaust dyeing and printing.[2][7]
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Beyond textiles, reactive dyes like RB39 are also used as tools in biological research.[12][13]

They can be used to observe and analyze cell structures, track biomolecules, and in various

diagnostic applications.[12][13]

Environmental Impact and Toxicity
The widespread use of reactive dyes has raised significant environmental concerns. A

considerable percentage of these dyes (15-50%) do not bind to the fabric during the dyeing

process and are released into wastewater.[14]

Table 2: Environmental and Toxicological Concerns of Reactive Dyes

Concern Description Reference

Water Pollution

The presence of dyes in water

bodies reduces light

penetration, which inhibits

photosynthesis and affects

aquatic life.

[14][15][16]

Toxicity

Reactive dyes and their

degradation by-products can

be toxic, mutagenic, and

carcinogenic to various

organisms, including humans.

[14][15][17]

Non-Biodegradability

Many reactive dyes are

recalcitrant to natural

biodegradation, leading to their

persistence in the

environment.

[15][17]

High COD and BOD

Dye-containing effluents

increase the Chemical Oxygen

Demand (COD) and Biological

Oxygen Demand (BOD) of

water, indicating a high level of

pollution.

[18]
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Studies on the genotoxicity of Reactive Black 5, a similar azo dye, have shown that it can

cause chromosomal aberrations and DNA damage in organisms like Allium cepa.[19]

Degradation and Remediation
Due to the environmental persistence and toxicity of reactive dyes, various methods for their

removal from wastewater have been investigated.

Biodegradation
Biodegradation utilizes microorganisms like bacteria and fungi to break down the complex

structure of reactive dyes.[18][20] This is considered an environmentally friendly and cost-

effective method.[17] The process often involves azoreductase enzymes that cleave the azo

bonds (-N=N-), leading to the decolorization of the dye.[20] Subsequent degradation of the

resulting aromatic amines can then occur.
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Caption: General workflow of biodegradation of an azo dye.

Advanced Oxidation Processes (AOPs)
AOPs involve the generation of highly reactive hydroxyl radicals (•OH) that can non-selectively

oxidize a wide range of organic pollutants, including reactive dyes.[21] Common AOPs include:
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Fenton and Photo-Fenton Processes: These methods use a combination of hydrogen

peroxide (H₂O₂) and iron salts (Fe²⁺ or Fe³⁺) to generate hydroxyl radicals.[21][22] The

reaction is enhanced by UV light in the photo-Fenton process.

UV/TiO₂ Photocatalysis: This process utilizes titanium dioxide (TiO₂) as a photocatalyst,

which, upon irradiation with UV light, generates electron-hole pairs that lead to the formation

of hydroxyl radicals.[21]

Adsorption
Adsorption is a physical process where dye molecules are removed from the solution by

adhering to the surface of an adsorbent material.[15] Various low-cost adsorbents have been

investigated for the removal of reactive dyes, including activated carbon, clays, and agricultural

waste products.[15] Carbon nanotubes have also shown high efficiency in adsorbing Reactive

Black 5.[23]

Table 3: Comparison of Degradation Methods for Reactive Dyes

Method Advantages Disadvantages

Biodegradation

Environmentally friendly, cost-

effective, potential for complete

mineralization.

Can be a slow process, may

produce toxic intermediates.

Advanced Oxidation
Rapid degradation, effective

for a wide range of dyes.

High operational costs, may

require post-treatment.

Adsorption
Simple, low-cost, effective for

color removal.

Does not degrade the dye,

requires disposal of the

adsorbent.

Experimental Protocols
Protocol for Dye Decolorization Assay
This protocol is used to determine the efficiency of a particular treatment method in removing

the color of the dye from a solution.
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Prepare a stock solution of Reactive Black 39 of a known concentration (e.g., 100 mg/L) in

deionized water.

Set up the experimental conditions for the chosen degradation method (e.g., for

biodegradation, inoculate the dye solution with a microbial culture; for AOPs, add the

necessary reagents like H₂O₂ and Fe²⁺).

Take samples from the reaction mixture at regular time intervals.

Centrifuge or filter the samples to remove any solid particles (e.g., microbial biomass or

catalyst).

Measure the absorbance of the supernatant at the maximum wavelength of absorption for

Reactive Black 39 (around 598-600 nm) using a UV-Vis spectrophotometer.[22][23]

Calculate the decolorization efficiency using the following formula: Decolorization Efficiency

(%) = [(A₀ - Aₜ) / A₀] x 100 Where A₀ is the initial absorbance and Aₜ is the absorbance at

time t.

Protocol for Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which can be used

to determine the cytotoxicity of a substance.

Cell Culture: Seed cells (e.g., human cell lines) in a 96-well plate and allow them to adhere

for 24 hours.[24]

Treatment: Treat the cells with different concentrations of Reactive Black 39 or its

degradation products for a specific duration (e.g., 24 or 48 hours).[24][25]

MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide) to each well and incubate for a few hours.[24]

Formazan Solubilization: Dissolve the formazan crystals formed by viable cells using a

solubilizing agent like DMSO.[24]

Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength

(e.g., 540 nm) using a microplate reader.[24] The absorbance is proportional to the number
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of viable cells.

Conclusion
Reactive Black 39 is a commercially important dye with significant applications in the textile

industry. However, its widespread use contributes to environmental pollution due to the

discharge of dye-containing effluents. Understanding its chemical properties, synthesis, and

environmental fate is crucial for developing effective remediation strategies. This guide has

provided a detailed overview of Reactive Black 39, from its historical context to modern

degradation techniques. The presented data and protocols serve as a valuable resource for

researchers and professionals working in related fields, encouraging further investigation into

sustainable dyeing practices and efficient wastewater treatment technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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